Cas no 1052707-24-0 ((1S, 2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride)

• Product Name: (1S, 2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride
• CAS No: 1052707-24-0
• MF: C₁₄H₁₆Cl₄N₂
• MW: 354.102239608765
• CID: 2602570
• PubChem ID: 329760890
• Update Time: 2025-05-20

(1S, 2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S, 2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride
• (1S,2S)-1,2-bis(2-chlorophenyl)ethane-1,2-diamine,dihydrochloride
• (1S, 2S)-1,2-Bis(2-chlorophenyl)ethylenediamine dihydrochloride
• (1S,2S)-1,2-Bis(2-chlorophenyl)-1,2-ethanediamine hydrochloride (1:2)
• N14386
• (1S,2S)-1,2-bis(2-chlorophenyl)ethane-1,2-diamine;dihydrochloride
• (1s,2s)-1,2-bis(2-chlorophenyl)ethylenediamine dihydrochloride
• (1S,2S)-1,2-BIS(2-CHLOROPHENYL)-1,2-ETHANEDIAMINE 2HCL
• (1S, 2S)-1,2-Bis(2-chlorophenyl)ethylenediamine dihydrochloride
• DTXSID70726740
• (1S,2S)-1,2-BIS(2-CHLOROPHENYL)ETHANE-1,2-DIAMINEDIHYDROCHLORIDE
• (1S,2S)-1,2-BIS(2-CHLOROPHENYL)ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• SCHEMBL14119664
• (1S, 2S)-1,2-Bis(2-chlorophenyl)ethylenediamine dihydrochloride, 97%
• 1052707-24-0
• (1S,2S)-1,2-Bis(2-chlorophenyl)ethane-1,2-diamine--hydrogen chloride (1/2)
• (1S, 2S)-1,2-Bis(2-chlorophenyl)ethylenediamine dihydrochloride 97%
• (1S, 2S)-1,2-Bis(2-chlorophenyl)-1,2-ethanediamine dihydrochloride

• MDL： MFCD09836224
• Inchi： 1S/C14H14Cl2N2.2ClH/c15-11-7-3-1-5-9(11)13(17)14(18)10-6-2-4-8-12(10)16;;/h1-8,13-14H,17-18H2;2*1H/t13-,14-;;/m0../s1
• InChI Key： YXGVUHANCVCDJJ-AXEKQOJOSA-N
• SMILES： ClC1C=CC=CC=1[C@@H]([C@H](C1C=CC=CC=1Cl)N)N.Cl.Cl

Computed Properties

• Exact Mass: 354.003809g/mol
• Monoisotopic Mass: 352.006759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 230-235 °C
• Optical Activity: [α]22/D +31.0°, c = 1 in H2O

(1S, 2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on (1S, 2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride

[Introduction to (1S,2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride]

(1S,2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride: A Comprehensive Overview

The compound (1S,2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride with CAS No. 1052707-24-0 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in various research and industrial applications. The molecule consists of two chlorophenyl groups attached to a ethanediamine backbone, which is further protonated to form the dihydrochloride salt.

Recent studies have highlighted the potential of this compound in drug discovery and biomedical research. Its structure allows for interactions with biological systems, making it a promising candidate for developing new therapeutic agents. Researchers have explored its role in enzyme inhibition, antimicrobial activity, and neuroprotective effects, demonstrating its versatility in biological contexts.

The synthesis of (1S,2S)-1,2-Bis(2-Chlorophenyl)-1,2-Ethanediamine Dihydrochloride involves a multi-step process that requires precise control over stereochemistry and functional group transformations. The use of chiral catalysts and enantioselective reactions has been pivotal in achieving the desired stereochemical configuration. This compound serves as a valuable intermediate in the synthesis of more complex molecules with potential pharmaceutical applications.

In terms of applications, this compound has found utility in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor development. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative in industrial processes.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of CAS No. 1052707-24-0 is crucial for ensuring its safe use and disposal. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, which aligns with current trends toward eco-friendly chemical practices.

Moreover, the compound has been utilized in academic research to investigate fundamental chemical principles such as stereochemical effects on reactivity, intermolecular interactions, and crystal engineering. These studies not only enhance our understanding of the compound itself but also contribute to broader chemical knowledge.

In conclusion, (1S,2S)-1,2-Bis(2-Chlorophenyl)-1,